Cas no 5959-00-2 ()

structure

Product Name:

CAS No:5959-00-2

Molecular Formula:C₁₆H₁₁NO₄

Molecular Weight:281.262844324112

CID:2841817

PubChem ID:15993104

Properties

Names and Identifiers

- InChIKey： QIAAPANEUUVUSA-UHFFFAOYSA-N
- Inchi： 1S/C16H11NO4/c1-21-16(20)11-7-6-10-12(13(11)17)15(19)9-5-3-2-4-8(9)14(10)18/h2-7H,17H2,1H3
- SMILES： O=C1C2C=CC=CC=2C(C2C=CC(C(=O)OC)=C(C=21)N)=O

Computed Properties

Exact Mass: 281.06880783g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 281.06880783g/mol
Heavy Atom Count: 21
Complexity: 475
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 86.5Å²

Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-27726030-0.05g	methyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate	5959-00-2	95.0%	0.05g	$2166.0	2025-03-19

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